Cas no 1255574-70-9 (3-t-Butyl-1-(2-hydroxyethyl)pyrazole)

3-t-Butyl-1-(2-hydroxyethyl)pyrazole structure
1255574-70-9 structure
Product Name:3-t-Butyl-1-(2-hydroxyethyl)pyrazole
CAS No:1255574-70-9
MF:C9H16N2O
MW:168.236142158508
MDL:MFCD17214256
CID:2760730
PubChem ID:53216845
Update Time:2025-04-21

3-t-Butyl-1-(2-hydroxyethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-t-Butyl-1-(2-hydroxyethyl)pyrazole
    • DTXSID80681977
    • MFCD17214256
    • 2-(3-tert-Butyl-1H-pyrazol-1-yl)ethan-1-ol
    • 1255574-70-9
    • CS-0208494
    • 2-(3-(tert-Butyl)-1H-pyrazol-1-yl)ethanol
    • SCHEMBL19557879
    • 3-tert-Butyl-1-(2-hydroxyethyl)pyrazole
    • BS-26507
    • MDL: MFCD17214256
    • Inchi: 1S/C9H16N2O/c1-9(2,3)8-4-5-11(10-8)6-7-12/h4-5,12H,6-7H2,1-3H3
    • InChI Key: IBOFWWFXTWVQTR-UHFFFAOYSA-N
    • SMILES: OCCN1C=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38Ų

3-t-Butyl-1-(2-hydroxyethyl)pyrazole Pricemore >>

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